3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea

• Molecular Formula: C8H17N3O2
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 1-ethyl-3-[(3-hydroxypyrrolidin-3-yl)methyl]urea
• InChI: InChI=1S/C8H17N3O2/c1-2-10-7(12)11-6-8(13)3-4-9-5-8/h9,13H,2-6H2,1H3,(H2,10,11,12)
• InChI Key: SOCKBEQSIIGPGE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1(CCNC1)O

Description

3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea is a urea derivative featuring a pyrrolidine ring substituted with a hydroxymethyl group at the 3-position. This compound’s structure combines a urea backbone with a polar hydroxypyrrolidinyl moiety, which may influence its physicochemical properties (e.g., solubility, hydrogen-bonding capacity) and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea typically involves the reaction of ethyl isocyanate with a suitable pyrrolidine derivative. One common method is to react 3-hydroxypyrrolidine with ethyl isocyanate under controlled conditions to form the desired urea derivative. The reaction is usually carried out in an inert solvent such as tetrahydrofuran (THF) at room temperature, and the product is purified by recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The urea moiety can be reduced to form corresponding amines.

Substitution: The ethyl group can be substituted with other alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Substitution reactions can be carried out using alkyl halides or aryl halides in the presence of a suitable base.

Major Products Formed

Oxidation: Formation of carbonyl compounds such as ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various alkyl or aryl derivatives.

Scientific Research Applications

3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or antiviral properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea involves its interaction with specific molecular targets. The hydroxyl group and urea moiety can form hydrogen bonds with biological macromolecules, influencing their activity. The compound may also interact with enzymes or receptors, modulating their function and leading to various biological effects.

Comparison with Similar Compounds

Key Differentiators and Implications

• Hydroxy vs. Methoxy Substitution : The hydroxypyrrolidine group in the target compound may enhance water solubility and hydrogen-bonding interactions compared to methoxy analogs, impacting receptor binding and metabolic stability .
• Heterocyclic Ring Size: Pyrrolidine (5-membered) vs.
• Functional Group Placement : The hydroxymethyl group’s position on pyrrolidine could influence stereoelectronic effects, distinguishing it from cyclohexyl or pyrazole-containing ureas .

Biological Activity

3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea is a synthetic organic compound characterized by its unique molecular structure, which includes a pyrrolidine ring and a urea moiety. Its potential biological activities have garnered attention in various fields, including medicinal chemistry, pharmacology, and biochemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C8H17N3O2
• Molecular Weight : 187.24 g/mol
• IUPAC Name : 1-Ethyl-3-[(3-hydroxypyrrolidin-3-yl)methyl]urea
• CAS Number : 1599114-17-6

Property	Value
Molecular Formula	C8H17N3O2
Molecular Weight	187.24 g/mol
IUPAC Name	1-Ethyl-3-[(3-hydroxypyrrolidin-3-yl)methyl]urea
CAS Number	1599114-17-6

The biological activity of 3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea is primarily attributed to its ability to interact with various biological macromolecules. The hydroxyl group and urea moiety can form hydrogen bonds with proteins and enzymes, potentially influencing their activity. This interaction may modulate enzymatic functions or receptor activities, leading to various biological effects such as anti-inflammatory or antimicrobial actions.

Antimicrobial Activity

Research indicates that compounds similar to 3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea exhibit antimicrobial properties. For instance, studies have shown that derivatives containing pyrrolidine structures can inhibit bacterial growth and demonstrate antifungal activity.

Anti-inflammatory Effects

The compound has been explored for its anti-inflammatory potential. It may act by inhibiting specific pathways involved in inflammation, possibly through the modulation of cytokine production or the inhibition of inflammatory mediators.

Anticancer Properties

Preliminary studies suggest that this compound could possess anticancer properties. Its structural features allow it to interact with cellular targets involved in cancer progression. Research has indicated potential cytotoxic effects against various cancer cell lines, warranting further investigation into its therapeutic applications.

Study on Antimicrobial Properties

A study published in Molecules highlighted the antimicrobial properties of pyrrolidine derivatives. Compounds structurally related to 3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea were tested against a range of bacterial strains, showing significant inhibition of growth, particularly against Gram-positive bacteria .

Anti-inflammatory Mechanisms

Another research article focused on the anti-inflammatory mechanisms of similar compounds. It was found that these compounds could reduce the production of pro-inflammatory cytokines in vitro, suggesting a potential pathway for therapeutic applications in inflammatory diseases .

Cytotoxicity Against Cancer Cells

A recent investigation evaluated the cytotoxic effects of various urea derivatives on cancer cell lines. Results indicated that certain derivatives exhibited significant cytotoxicity against breast and colon cancer cells, suggesting that 3-Ethyl-1-[(3-hydroxypyrrolidin-3-yl)methyl]urea may also have similar effects .